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Compound of Interest

Compound Name: 2,4-Dibromophenol-d3

Cat. No.: B12388444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of the

deuterated stable isotope, 2,4-Dibromophenol-d3. Due to the limited availability of specific

experimental data for this isotopologue, this guide also includes comprehensive data for the

non-deuterated parent compound, 2,4-Dibromophenol, as a reference point. The inclusion of

deuterium atoms will result in a higher molecular weight and may lead to slight variations in

physical properties such as melting and boiling points. Spectroscopic data, particularly in

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), will show significant

differences.

Physicochemical Properties
The following tables summarize the key physical and chemical data for both 2,4-
Dibromophenol-d3 and its non-deuterated analog.

Table 1: General and Physical Properties
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Property 2,4-Dibromophenol-d3 2,4-Dibromophenol

Appearance Solid

White to slightly yellow or

beige crystalline mass,

powder, crystals, and/or

chunks[1]

Molecular Formula C₆HD₃Br₂O C₆H₄Br₂O[1]

Molecular Weight 254.92 g/mol (calculated) 251.90 g/mol [1]

Melting Point Data not available 36-39 °C[1]

Boiling Point Data not available 154 °C at 11 mmHg[1]

Water Solubility Data not available Practically insoluble in water[1]

pKa Data not available 7.86 ± 0.18 (Predicted)[1]

Table 2: Chemical Identifiers

Identifier 2,4-Dibromophenol-d3 2,4-Dibromophenol

CAS Number Data not available 615-58-7[1]

Safety Information
Safety data for 2,4-Dibromophenol-d3 is not readily available. The safety profile is expected to

be similar to that of 2,4-Dibromophenol. Handle with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or under

a fume hood.

Table 3: Hazard Information for 2,4-Dibromophenol
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Hazard Category Information

Hazard Codes T, Xi, Xn[1]

Risk Statements 20/21/22-25-36/37/38[1]

Safety Statements 26-28A-36/37/39-37/39-45[1]

Hazard Class 6.1[1]

Packing Group II[1]

RIDADR 2811[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,4-Dibromophenol-d3 are

not widely published. The synthesis would likely involve the bromination of a deuterated phenol

precursor. The following is a general protocol for the purification of the non-deuterated 2,4-

Dibromophenol which may be adaptable.

Purification of 2,4-Dibromophenol (General Protocol)

This protocol is based on standard laboratory procedures for the purification of phenolic

compounds.

Objective: To purify crude 2,4-Dibromophenol.

Materials:

Crude 2,4-Dibromophenol

Chloroform (CHCl₃)

Distillation apparatus

Crystallization dish

Filtration apparatus
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Procedure:

Method 1: Crystallization

Dissolve the crude 2,4-Dibromophenol in a minimal amount of chloroform.

Cool the solution to -40°C to induce crystallization.[1]

Collect the crystals by filtration.

Wash the crystals with a small amount of cold chloroform.

Dry the crystals under vacuum to remove residual solvent.

Method 2: Vacuum Distillation

Set up a vacuum distillation apparatus.

Place the crude 2,4-Dibromophenol in the distillation flask.

Heat the flask gently under vacuum.

Collect the fraction that distills at the appropriate temperature and pressure for 2,4-

Dibromophenol.

Visualizations
The following diagram illustrates the key relationships of the information presented in this

guide.
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Key Information for 2,4-Dibromophenol-d3 and its Analog

2,4-Dibromophenol (Reference)

Physical Properties
- Formula: C6HD3Br2O

- MW: 254.92 g/mol
- MP: N/A
- BP: N/A

Physical Properties
- Formula: C6H4Br2O
- MW: 251.90 g/mol

- MP: 36-39 °C
- BP: 154 °C @ 11 mmHg

Comparison

Safety Information
- Data not readily available

- Assumed similar to non-deuterated form

Safety Information
- Hazard Codes: T, Xi, Xn

- Hazard Class: 6.1

Inference

Experimental Protocols
- Purification:

  - Crystallization
  - Vacuum Distillation

Basis for

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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